2-(((2,3-dimethyl-4-oxo-7,8-dihydro-4H-thiazolo[3,2-a]thieno[3,2-e]pyrimidin-8-yl)methyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(4,5-dimethyl-7-oxo-3,10-dithia-1,8-diazatricyclo[7.3.0.02,6]dodeca-2(6),4,8-trien-12-yl)methylsulfanyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H20N4O2S4/c1-9-10(2)30-19-14(9)16(26)23-21-25(19)11(8-29-21)7-28-20-22-17(27)15-12-5-3-4-6-13(12)31-18(15)24-20/h11H,3-8H2,1-2H3,(H,22,24,27)
• InChI Key: YWBILSVYZYKYMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N=C3N2C(CS3)CSC4=NC5=C(C6=C(S5)CCCC6)C(=O)N4)C
• Molecular Formula: C21H20N4O2S4
• Molecular Weight: 488.7 g/mol

Description

2-(((2,3-dimethyl-4-oxo-7,8-dihydro-4H-thiazolo[3,2-a]thieno[3,2-e]pyrimidin-8-yl)methyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H20N4O2S4 and its molecular weight is 488.66. The purity is usually 95%.
BenchChem offers high-quality 2-(((2,3-dimethyl-4-oxo-7,8-dihydro-4H-thiazolo[3,2-a]thieno[3,2-e]pyrimidin-8-yl)methyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(((2,3-dimethyl-4-oxo-7,8-dihydro-4H-thiazolo[3,2-a]thieno[3,2-e]pyrimidin-8-yl)methyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

This compound belongs to a class of novel 2-methylthio-3-substituted-5,6,7,8-tetrahydrobenzo(b)thieno[2,3-d]pyrimidin-4(3H)-ones, synthesized through innovative routes. These compounds have shown significant biological activities, including analgesic, anti-inflammatory, and antibacterial activities. Specifically, derivatives of this compound have exhibited more potent analgesic and anti-inflammatory activity than standard drugs like diclofenac sodium (Alagarsamy et al., 2006). Further research has explored its antimicrobial potential, indicating some derivatives could serve as promising antimicrobial agents (El Azab & Abdel-Hafez, 2015).

Antitumor and Antioxidant Properties

Several studies have investigated the antitumor and antioxidant properties of thieno[2,3-d]pyrimidine derivatives. Some derivatives have shown high inhibition of Hep-G2 cell growth, indicating potential as specific antitumor agents against Hep-G2 cells. These findings suggest a promising avenue for the development of new antitumor medications (Aly et al., 2010). Furthermore, antioxidant studies have revealed that certain derivatives exhibit high antioxidant activities, comparing favorably with standard antioxidants in scavenging free radicals (Abd-Almonuim et al., 2020).

Antimicrobial and Antifungal Activities

Research on new thieno[2,3-d]pyrimidin-4(3H)-one derivatives has shown that these compounds possess significant antimicrobial and antifungal activities. Some derivatives have displayed higher antifungal activity than fluconazole against Candida species, highlighting their potential as antifungal agents. Additionally, their antibacterial activity has been noted to be effective against both Gram-positive and Gram-negative bacteria, suggesting broad-spectrum antimicrobial properties (Kahveci et al., 2020).